N-(4-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H22N4O4S/c1-28-17-6-4-16(5-7-17)24-8-10-25(11-9-24)19(26)13-15-14-30-21(22-15)23-20(27)18-3-2-12-29-18/h2-7,12,14H,8-11,13H2,1H3,(H,22,23,27)
• InChI Key: KMHHPAZEVRCGAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3=CSC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol
• CAS No.: 923212-10-6

Description

N-(4-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Researchers have synthesized new derivatives starting from furan-2-carbohydrazide, including 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives, to explore their antimicrobial activities. Some of these compounds displayed activity against tested microorganisms (Başoğlu et al., 2013).

Radioligand Development for PET Scans

• Carbon-11-labeled carboxamide derivatives have been synthesized as potential PET radioligands for imaging dopamine D3 receptors, involving O-[(11)C]methylation of corresponding precursors (Gao et al., 2008).

Synthesis of Anti-Inflammatory and Analgesic Agents

• Novel derivatives derived from visnaginone and khellinone have been synthesized and screened as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors. They displayed notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antidepressant and Antianxiety Activities

• Novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and evaluated for their antidepressant and antianxiety activities using behavioral tests (Kumar et al., 2017).

Synthesis of Dithiocarbamate Derivatives

• New dithiocarbamate derivatives bearing thiazole/benzothiazole rings have been synthesized and their antimicrobial activity evaluated, with some showing high antimicrobial activity (Yurttaş et al., 2016).

PET Tracers for Serotonin Receptors

• N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides were prepared as potential PET radioligands for quantifying 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).

Quantitative Structure-Activity Relationship (QSAR)

• Derivatives of N-(2-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-oxoethyl)benzamides and analogues of thioureas have been investigated theoretically to establish a quantitative structure–activity relationship (Al-Masoudi et al., 2011).

In Vitro Tocolytic Activity

• Synthesis of 3-benzamido-1-(4-(2-methoxyphenyl) piperazin-1-yl)-propyl-2-isopropylcarboxamide (BPC) was accomplished and its significant inhibition of oxytocin and acetylcholine induced contractions of the uterine smooth muscle in non-pregnant rats was observed (Lucky & Omonkhelin, 2009).

Mechanism of Action

Target of Action

Similar compounds have been reported to modulate the activity ofMas-related G-protein coupled receptor X2 (MRGPRX2) . MRGPRX2 is a receptor expressed primarily in mast cells, which play a crucial role in the immune response .

Mode of Action

It is suggested that similar compounds modulate the activity of mrgprx2 . This modulation could involve direct binding to the receptor, altering its conformation and influencing its interaction with other cellular components .

Biochemical Pathways

Mrgprx2, the suggested target of similar compounds, is involved in various biochemical pathways related to immune response . Activation of MRGPRX2 can lead to the release of various mediators from mast cells, such as histamine, proteases, and heparin, which can elicit allergic and inflammatory responses .

Result of Action

Modulation of mrgprx2 activity by similar compounds could potentially influence a range of cellular processes, including immune response, inflammation, and pain perception .